Cas no 109296-14-2 (5,5-dimethoxypent-3-en-2-one)

• Product Name: 5,5-dimethoxypent-3-en-2-one
• CAS No: 109296-14-2
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 2867810
• PubChem ID: 13433795
• Update Time: 2025-04-21

5,5-dimethoxypent-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 5,5-dimethoxypent-3-en-2-one
• 109296-14-2
• EN300-1739432

• Inchi： 1S/C7H12O3/c1-6(8)4-5-7(9-2)10-3/h4-5,7H,1-3H3/b5-4+
• InChI Key： RSTWITPJTXXNLJ-SNAWJCMRSA-N
• SMILES： O(C)C(/C=C/C(C)=O)OC

Computed Properties

• Exact Mass: 144.078644241Da
• Monoisotopic Mass: 144.078644241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 35.5Ų